N-cycloheptylnaphtho[2,1-b]furan-2-carboxamide

• IUPAC Name: N-cycloheptylbenzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C20H21NO2/c22-20(21-15-8-3-1-2-4-9-15)19-13-17-16-10-6-5-7-14(16)11-12-18(17)23-19/h5-7,10-13,15H,1-4,8-9H2,(H,21,22)
• InChI Key: ZQAABKCWLROSGN-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43
• Molecular Formula: C20H21NO2
• Molecular Weight: 307.4 g/mol

Description

N-cycloheptylnaphtho[2,1-b]furan-2-carboxamide is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. This compound belongs to the family of naphthofuran carboxamides, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-cycloheptylnaphtho[2,1-b]furan-2-carboxamide is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis, which is a programmed cell death process. The compound has also been shown to inhibit the activity of certain enzymes involved in the inflammatory response, such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs).
Biochemical and Physiological Effects:
N-cycloheptylnaphtho[2,1-b]furan-2-carboxamide has been shown to have both biochemical and physiological effects. It has been reported to reduce the levels of inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in animal models of inflammation. The compound has also been shown to reduce the levels of prostaglandin E2 (PGE2), which is a key mediator of pain and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using N-cycloheptylnaphtho[2,1-b]furan-2-carboxamide in lab experiments include its potent anti-inflammatory and antitumor activities, and its ability to induce apoptosis in cancer cells. However, the compound has some limitations, including its low solubility in water, which can make it difficult to administer in vivo. The compound also has a relatively short half-life, which may limit its therapeutic potential.

Future Directions

There are several future directions for research on N-cycloheptylnaphtho[2,1-b]furan-2-carboxamide. One potential direction is to investigate the compound's efficacy as a treatment for other types of cancer, such as pancreatic and ovarian cancer. Another direction is to explore the compound's potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, further studies are needed to elucidate the compound's mechanism of action and to optimize its pharmacokinetic properties.

Synthesis Methods

The synthesis of N-cycloheptylnaphtho[2,1-b]furan-2-carboxamide can be achieved through a multi-step process involving the reaction of naphtho[2,1-b]furan-2-carboxylic acid with cycloheptylamine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then subjected to a subsequent reaction with acetyl chloride to form the final product. The purity of the compound can be improved by recrystallization from an appropriate solvent.

Scientific Research Applications

N-cycloheptylnaphtho[2,1-b]furan-2-carboxamide has been studied extensively for its potential therapeutic applications. It has been reported to possess anti-inflammatory, analgesic, and antitumor activities. The compound has shown promising results in preclinical studies as a potential treatment for various types of cancer, including breast, lung, and prostate cancer.